Cas no 900-83-4 (Estrone 17-Ethylene Ketal)

• Product Name: Estrone 17-Ethylene Ketal
• CAS No: 900-83-4
• Molecular Formula: C₂₀H₂₆O₃
• Molecular Weight: 314.41900
• CID: 1060369
• PubChem ID: 10870746

Estrone 17-Ethylene Ketal Properties

Names and Identifiers

• Estrone 17-Ethylene Ketal
• (8R,9S,13S,14S)-13-methyl-6,7,8,9,11,12,13,14,15,16-decahydrospiro[cyclopenta[a]phenanthrene-17,2'-[1,3]dioxolan]-3-ol
• (8'R,9'S,13'S,14'S)-13'-methylspiro[1,3-dioxolane-2,17'-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene]-3'-ol
• 3-Hydroxy-estra-1,3,5(10)-trien-17-one Cyclic 1,2-Ethanediyl Acetal
• SCHEMBL4826156
• 900-83-4

• InChIKey： TWYONAIDRKGWBX-YRXWBPOGSA-N
• Inchi： InChI=1S/C20H26O3/c1-19-8-6-16-15-5-3-14(21)12-13(15)2-4-17(16)18(19)7-9-20(19)22-10-11-23-20/h3,5,12,16-18,21H,2,4,6-11H2,1H3/t16-,17-,18+,19+/m1/s1
• SMILES： CC12CCC3C(C1CCC24OCCO4)CCC5=C3C=CC(=C5)O

Computed Properties

• Exact Mass: 314.18800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 314.18819469g/mol
• Heavy Atom Count: 23
• Complexity: 472
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• LogP: 3.99140
• PSA: 38.69000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 3-hydroxysteroids